Cas no 13754-78-4 (1,2-Benzoxathiin,3,4-dihydro-)
1,2-Benzoxathiin,3,4-dihydro- structure
Product Name:1,2-Benzoxathiin,3,4-dihydro-
CAS No:13754-78-4
MF:C8H8OS
MW:152.213521003723
CID:228076
Update Time:2024-01-26
1,2-Benzoxathiin,3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzoxathiin,3,4-dihydro-
- 1,2-Benzoxathian(8CI)
- 1,2-Benzoxathiin, 3,4-dihydro-
-
- Inchi: 1S/C8H8OS/c1-2-4-8-7(3-1)5-6-10-9-8/h1-4H,5-6H2
- InChI Key: NTOIMCSZPGZTND-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2CCS1
Computed Properties
- Exact Mass: 152.03
- Monoisotopic Mass: 152.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.5A^2
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 247.3±43.0 °C(Predicted)
1,2-Benzoxathiin,3,4-dihydro- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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